Cas no 1000160-74-6 (2-Benzobthiophen-7-yl-4,4,5,5-tetramethyl-1,3,2dioxaborolane)

2-Benzobthiophen-7-yl-4,4,5,5-tetramethyl-1,3,2dioxaborolane structure
1000160-74-6 structure
Product Name:2-Benzobthiophen-7-yl-4,4,5,5-tetramethyl-1,3,2dioxaborolane
CAS No:1000160-74-6
MF:C14H17BO2S
MW:260.159582853317
CID:2120811
PubChem ID:66673976
Update Time:2025-04-21

2-Benzobthiophen-7-yl-4,4,5,5-tetramethyl-1,3,2dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(1-benzothiophen-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(benzo[b]thiophen-7-yl)-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane
    • AKOS017548398
    • PNPHOIZEFCAWEB-UHFFFAOYSA-N
    • EN300-1425837
    • 2-benzo[b]thiophen-7-yl-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • Z1436272405
    • A1-03705
    • 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene
    • G70402
    • DTXSID501172792
    • J-506211
    • MB19134
    • 1000160-74-6
    • SCHEMBL391335
    • CS-0234523
    • HS-3903
    • starbld0017989
    • DB-291563
    • MFCD16995819
    • 2-Benzobthiophen-7-yl-4,4,5,5-tetramethyl-1,3,2dioxaborolane
    • Inchi: 1S/C14H17BO2S/c1-13(2)14(3,4)17-15(16-13)11-7-5-6-10-8-9-18-12(10)11/h5-9H,1-4H3
    • InChI Key: PNPHOIZEFCAWEB-UHFFFAOYSA-N
    • SMILES: S1C=CC2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C12

Computed Properties

  • Exact Mass: 260.104231g/mol
  • Monoisotopic Mass: 260.104231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 260.2g/mol
  • Topological Polar Surface Area: 46.7Ų

2-Benzobthiophen-7-yl-4,4,5,5-tetramethyl-1,3,2dioxaborolane Pricemore >>

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